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Compound of Interest

3-(2-Bromo-4,5-
Compound Name: _ ) )
dimethoxyphenyl)propanoic acid

Cat. No.: B181783

Abstract: This document provides an in-depth technical overview of 3-(2-Bromo-4,5-
dimethoxyphenyl)propanoic acid, a key intermediate in organic and medicinal chemistry. It
details the compound's chemical identity, physicochemical properties, and spectroscopic
characteristics. A significant focus is placed on its role as a precursor in the synthesis of
pharmaceuticals, with a detailed experimental protocol for the synthesis of a closely related
derivative, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, which is a crucial step in the
production of lvabradine. This guide is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis.

Chemical Identity and Properties

3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid is an organic compound featuring a
propanoic acid group attached to a brominated and dimethoxylated benzene ring.[1] The
substitution pattern on the aromatic ring, including the bromine atom and two methoxy groups,
significantly influences its chemical reactivity and makes it a valuable building block in multi-
step organic synthesis.[1]

Structural Formula:

Table 1: Chemical Identifiers and Properties
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Property Value Reference

3-(2-Bromo-4,5-
IUPAC Name dimethoxyphenyl)propanoic [1]

acid

Benzenepropanoic Acid, 2-
Synonyms _ [1]
Bromo-4,5-Dimethoxy-

CAS Number 52679-49-9 [1]

Molecular Formula C11H13BrOa4 [1]

Molecular Weight 289.12 g/mol [1]

SMILES (;Oclcc(CCC(=O)O)c(cclOC) o
r

InChl=1/C11H13BrO4/c1-15-9-
5-7(3-4-11(13)14)8(12)6-
InChl Key ( (13)14)8(12) [1]
10(9)16-2/h5-6H,3-4H2,1-2H3,

(H,13,14)

Synthesis and Experimental Protocols

This compound is a critical intermediate. While its direct synthesis is not extensively detailed in
the provided literature, a closely related and industrially significant process is the synthesis of
its nitrile analogue, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, which is a direct precursor
to the drug Ivabradine.[2][3] The synthesis pathway typically starts from 3,4-
dimethoxybenzaldehyde.[3]

Experimental Protocol: Synthesis of 2-Bromo-4,5-
dimethoxybenzaldehyde (Precursor)

A common precursor for the propanoic acid derivative is the corresponding aldehyde.
 Starting Material: (3,4-Dimethoxyphenyl)methanol or 3,4-dimethoxybenzaldehyde.[2][3]

¢ Bromination: Dissolve the starting material (e.g., 101.5 mmol of (3,4-
Dimethoxyphenyl)methanol) in 80 mL of glacial acetic acid.[2]
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e Reagent Addition: At 0°C, add a solution of bromine (116.8 mmol) in 18 mL of glacial acetic
acid over a period of 30 minutes.[2]

o Reaction: Stir the mixture for 3 hours, then allow it to return to room temperature overnight to

allow for complete precipitation of the product.[2]

« |solation: The precipitate, 2-bromo-4,5-dimethoxybenzaldehyde, is collected by filtration,
washed with methanol, and can be further purified by recrystallization from methanol.[2][3]

Logical Workflow for Synthesis of a Key Derivative

The following diagram illustrates the synthetic pathway from the brominated aldehyde to the
propanenitrile derivative, a key step in the synthesis of Ivabradine.[2]
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Step 1: Bromination

3,4-Dimethoxybenzaldehyde

Bromine (Br2) +
Glacial Acetic Acid

2-Bromo-4,5-dimethoxybenzaldehyde

Step 2: Knoevenagel Condensation

Acetonitrile +
Organic Solvent

2-Bromo-4,5-dimethoxycinnamonitrile

Step 3: Reduction

Reducing Agent (e.g., H2/Pd-C)
+ Methanol

l

3-(2-Bromo-4,5-dimethoxyphenyl)
propanenitrile

product3

Click to download full resolution via product page

Caption: Synthetic pathway for 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.
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Spectroscopic Data

While specific spectra for 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid were not found,

the expected NMR signals can be predicted based on its structure and data from similar

compounds.[4][5][6]

Table 2: Predicted *H NMR Spectral Data

Chemical Shift o . .
Multiplicity Integration Assignment
(ppm)
) Carboxylic acid proton
~10.0- 12.0 Singlet (broad) 1H
(-COOH)
) Aromatic proton (C3-
~7.0 Singlet 1H
H)
) Aromatic proton (C6-
~6.8 Singlet 1H
H)
Methoxy protons (-
~3.8 Singlet 3H yP (
OCHs)
Methoxy protons (-
~3.7 Singlet 3H yP (
OCHs3)
] Methylene protons
~2.9 Triplet 2H
alpha to aryl group
Methylene protons
~2.6 Triplet 2H alpha to carboxyl

group

Biological Activity and Applications

The primary and most well-documented application of 3-(2-Bromo-4,5-

dimethoxyphenyl)propanoic acid and its derivatives is as a crucial intermediate in the

synthesis of lvabradine.[2] Ivabradine is a medication used for the symptomatic treatment of

heart-related chest pain and heart failure.
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While this specific bromo-derivative is not primarily studied for its direct biological effects,
structurally related phenylpropanoic acids have been investigated for various activities. For
instance, certain dimethoxyphenylpropionic acid derivatives have shown anti-inflammatory
properties by reducing the production of nitric oxide (NO) and prostaglandin E2 (PGE2).[7]
Furthermore, other derivatives of related propanoic acids have been explored for potential
antioxidant and anticancer activities.[8][9] These findings suggest that while the title compound
is mainly a synthetic intermediate, its core structure is of interest in medicinal chemistry.
Halogenated compounds, particularly brominated ones, are also known to be produced by
marine algae and can exhibit a wide range of antimicrobial activities.[10]

Safety and Handling

As with all laboratory chemicals, 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid should be
handled with appropriate care.

o Personal Protective Equipment (PPE): Use of safety glasses, gloves, and a lab coat is
recommended.

o Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated
area.

o Storage: Store in a cool, dry place away from incompatible materials.

This compound is intended for research and development purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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